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Compound of Interest

Compound Name: Ethylthiourea

Cat. No.: B145662 Get Quote

Essential Safety and Handling Guide for
Ethylthiourea
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Ethylthiourea. Adherence to these procedures is critical for ensuring

personnel safety and maintaining a secure laboratory environment for researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE)
The use of a comprehensive suite of personal protective equipment is mandatory when

handling Ethylthiourea to prevent exposure through inhalation, skin, or eye contact.[1]

Employers are required to determine the appropriate PPE for each hazard and train employees

on its proper use.[2]
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Protection Type Specific Recommendations Rationale

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used,

especially if local exhaust

ventilation is not used,

operations are not enclosed, or

dust is generated.[1][2][3] For

higher exposure potential, a

full-face supplied-air respirator

is recommended.[1]

Prevents inhalation of harmful

dust.[3]

Hand Protection

Wear appropriate chemical-

resistant protective gloves.[2]

[4][5] Safety equipment

suppliers can recommend the

most protective material.[2]

Inspect gloves for any signs of

damage before use.[1]

Minimizes the risk of skin

absorption. Skin contact

should be avoided.[2]

Eye & Face Protection

Use chemical safety goggles

and a face shield that meet

OSHA or European standards.

[3][6]

Protects against dust,

splashes, and vapors. Contact

lenses should not be worn

when working with this

substance.[2]

Skin & Body Protection

Wear protective clothing to

prevent skin exposure.[2][7][8]

A complete suit may be

required depending on the

concentration and amount of

the substance used.[3] All

protective clothing should be

clean and put on before work.

[2]

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Safe Handling and Storage Protocol
Operational Plan:
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Training: Before working with Ethylthiourea, ensure you are trained on its proper handling

and storage.[2]

Designated Area: Handle the chemical in a well-ventilated area, preferably within a chemical

fume hood or at a site with local exhaust ventilation.[2][6]

Prevent Contamination: Do not eat, drink, or smoke in areas where Ethylthiourea is handled

or stored.[6][9]

Hygiene Practices: Wash hands and face thoroughly after handling the substance.[6]

Immediately change any contaminated clothing.[6]

Avoid Dust: Take measures to avoid the formation and inhalation of dust.[3][6]

Storage Plan:

Store in tightly closed containers in a cool, dry, and well-ventilated area.[2][6][7]

Keep the substance locked up or in an area only accessible to authorized personnel.[6][10]

Ethylthiourea is incompatible with acrolein and oxidizing agents (e.g., perchlorates,

peroxides, nitrates).[2]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician immediately.[3][9][11]

In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected

area with soap and plenty of water.[3][9][11] Consult a physician.[6]

In Case of Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes.[9]

[11] Remove contact lenses if present and easy to do.[6] Call an ophthalmologist.[6]

If Swallowed: Rinse mouth with water.[3][9][10] Never give anything by mouth to an

unconscious person.[3][11] Call a physician or Poison Control Center immediately.[9] Do not
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induce vomiting.[7][9]

Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[3][6]

Ventilate: Ensure the area has adequate ventilation.[3][6]

Protect: Put on the appropriate personal protective equipment as outlined in the table above.

[3]

Contain: Prevent the spill from entering drains.[6] Cover drains if necessary.[6]

Clean-up: Avoid generating dust.[3][4] Carefully sweep up or vacuum the spilled solid

material.[4]

Collect: Shovel the material into a suitable, closed, and properly labeled container for

disposal.[3][7]

Decontaminate: Clean the affected area once the material has been removed.[6]

Immediate Actions Containment & Cleanup Finalization

Spill Occurs Evacuate Area Ensure Ventilation Don Appropriate PPE
Contain Spill

(Cover Drains)
Sweep/Vacuum Spill

(Avoid Dust)
Place in Labeled

Hazardous Waste Container
Decontaminate
Affected Area

Dispose of Waste
(Contact EHS)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling an Ethylthiourea spill.

Disposal Plan
Ethylthiourea and its container must be disposed of as hazardous waste.[12][13] Under no

circumstances should it be disposed of in regular waste or flushed down the drain.[14]

Step-by-Step Disposal Guidance:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2476118&productDescription=N-ETHYLTHIOUREA+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/ethylthiourea-pid_Rock5167.html
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://datasheets.scbt.com/sc-207668.pdf
https://datasheets.scbt.com/sc-207668.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2476118&productDescription=N-ETHYLTHIOUREA+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.benchchem.com/product/b145662?utm_src=pdf-body-img
https://www.benchchem.com/product/b145662?utm_src=pdf-body
https://www.benchchem.com/product/b145662?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://www.carlroth.com/medias/SDB-HN37-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTMxNzV8YXBwbGljYXRpb24vcGRmfGFEbGtMMmhpTlM4NU1UYzFNamcyTmpRME56WTJMMU5FUWw5SVRqTTNYMGRDWDBWT0xuQmtaZ3xmOWUzYThmMGRmMzJiM2JmMDUwMTI4MTE1ZDBlZjg1MmUyZTVhZjNlYTg4OThkYWE2NGM5OGFjNDc3MGNhMzc5
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_N_N_Dimethylthiourea_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation: Collect all waste containing Ethylthiourea in a dedicated, clearly

labeled, and sealable hazardous waste container.[14]

Container Labeling: The container must be clearly marked with "Hazardous Waste," the

chemical name "Ethylthiourea," and the relevant hazard symbols.[14]

Professional Disposal: Arrange for collection by contacting your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.[14]

Regulatory Compliance: Ensure disposal is conducted in accordance with all applicable

local, regional, and national regulations.[5][9][10]

Physical and Toxicological Data
Property Value Reference

Appearance White powder [6]

CAS Number 96-45-7 [6]

Melting Point 196 - 200 °C [6]

Flash Point 252 °C [6]

Water Solubility 27.4 g/L (at 20 °C) [6]

Acute Toxicity (Oral LD50, Rat) 1,832 mg/kg [10]

Hazards

Harmful if swallowed.[9][10]

Suspected of causing cancer.

[3] May damage the unborn

child.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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